2-(2,4'-Bipiperidin-1-yl)-N,N-dimethylacetamide dihydrochloride

• IUPAC Name: N,N-dimethyl-2-(2-piperidin-4-ylpiperidin-1-yl)acetamide;dihydrochloride
• InChI: InChI=1S/C14H27N3O.2ClH/c1-16(2)14(18)11-17-10-4-3-5-13(17)12-6-8-15-9-7-12;;/h12-13,15H,3-11H2,1-2H3;2*1H
• InChI Key: ZHKCPTKLEKJVQY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1CCCCC1C2CCNCC2.Cl.Cl
• Molecular Formula: C14H29Cl2N3O
• Molecular Weight: 326.3 g/mol

Description

2-(2,4'-Bipiperidin-1-yl)-N,N-dimethylacetamide dihydrochloride (2,4'-DMA-d), also known as 2-(2,4'-dihydroxypiperidin-1-yl)-N,N-dimethylacetamide dihydrochloride, is an organic compound derived from piperidine, a cyclic amine found in a variety of plants. 2,4'-DMA-d has been used in a number of scientific research applications, including as a reagent for the synthesis of other compounds, as a catalyst for biochemical reactions, and as a tool for studying the mechanism of action of drugs.

Scientific Research Applications

H3 Receptor Antagonists

2-(1,4'-Bipiperidine-1'-yl)thiazolopyridines, structurally related to 2-(2,4'-Bipiperidin-1-yl)-N,N-dimethylacetamide dihydrochloride, have been synthesized and evaluated as non-imidazole histamine H3 receptor antagonists. This research focuses on enhancing in vitro potency and reducing hERG activity by introducing diversity at specific positions of the pyridine ring (Rao et al., 2009).

Antioxidant, Analgesic, and Anti-Inflammatory Activities

A similar compound, 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, was synthesized and showed significant DPPH radical scavenging activity, analgesic, and anti-inflammatory activities. This suggests potential biomedical applications for compounds in this chemical class (Nayak et al., 2014).

Photocatalytic CO2 Reduction

N,N-Dimethylacetamide (DMA), a compound similar in structure to this compound, has been used in photocatalytic CO2 reduction. This study found that DMA is stable against hydrolysis and does not produce formate, indicating its potential in photocatalytic applications (Kuramochi et al., 2014).

Role in Synthesis of Redox Derivatives

Redox derivatives of 4-(2-Amino-2-oxoethyl)-2,2,6,6-tetramethylpiperidine-1-yloxyl have been synthesized, showcasing the chemical versatility and potential for further research and development in redox chemistry (Sen' et al., 2014).

Optical Resolution Studies

The compound has been used in optical resolution studies, such as the separation of racemic 2,2′-bipiperidine through its cobalt(III) complex. This illustrates its utility in stereochemical investigations and the preparation of enantiomerically pure substances (Sato et al., 1985).

Multipurpose Reagent Applications

N,N-Dimethylacetamide, similar to this compound, is a multipurpose reagent, delivering its atoms for synthesizing various compounds under different conditions. This highlights its importance as a versatile reagent in organic chemistry (Le Bras & Muzart, 2018).

Sigma1 Receptor Ligands

N-(1-Benzylpiperidin-4-yl)phenylacetamide derivatives, related to the compound , have been synthesized and evaluated for affinity at sigma1 and sigma2 receptors, indicating potential in neuropharmacological research (Huang et al., 1998).